Cas no 53064-74-7 (3-Thiopheneacetic acid,1-methylethyl ester)
53064-74-7 structure
Product Name:3-Thiopheneacetic acid,1-methylethyl ester
CAS No:53064-74-7
MF:C9H12O2S
MW:184.255381584167
CID:371157
PubChem ID:104400
Update Time:2025-04-19
3-Thiopheneacetic acid,1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiopheneacetic acid,1-methylethyl ester
- isopropyl thiophene-3-acetate
- propan-2-yl 2-thiophen-3-ylacetate
- propan-2-yl thiophen-3-ylacetate
- 3-Thiopheneacetic acid, 1-methylethyl ester
- 1-Methylethyl 3-thiopheneacetate
- Isopropyl 2-(thien-3-yl)acetate
- EINECS 258-338-1
- NS00032643
- DTXSID10201127
- 53064-74-7
- ZQ2HHK6TU2
- AKOS008947885
-
- Inchi: 1S/C9H12O2S/c1-7(2)11-9(10)5-8-3-4-12-6-8/h3-4,6-7H,5H2,1-2H3
- InChI Key: UHMOHYVZZQBQIB-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CC(=O)OC(C)C
Computed Properties
- Exact Mass: 184.05586
- Monoisotopic Mass: 184.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.115
- Boiling Point: 241.3°C at 760 mmHg
- Flash Point: 99.7°C
- Refractive Index: 1.515
- PSA: 26.3
3-Thiopheneacetic acid,1-methylethyl ester Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
53064-74-7 (3-Thiopheneacetic acid,1-methylethyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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